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Cat. No.: B3415996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The transition from manual to automated Giemsa staining has marked a significant leap

forward in hematology and pathology laboratories. Automated systems offer enhanced

reproducibility, higher throughput, and standardized quality, which are critical for reliable

diagnostics and research. This guide provides a comparative overview of several prominent

automated Giemsa staining systems, presenting their performance characteristics, technical

specifications, and experimental protocols to aid in the selection of the most suitable platform

for your laboratory's needs.

Comparative Overview of Automated Giemsa
Staining Systems
The selection of an automated stainer often depends on a laboratory's specific requirements,

including sample volume, desired turnaround time, and the need for integration with other

hematology analyzers. Below is a summary of key performance indicators and technical

specifications for several commercially available systems.
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Feature
Beckman
Coulter LH755
/ DxH SMS II

Sysmex SP-
1000i / SP-50

Midas® III-Plus
HemaTek®
3000 System

Staining Principle

Automated slide

maker and

stainer module

integrated with

hematology

analyzer.[1]

Automated slide

preparation and

staining with

intelligent wedge

method.[2]

Dip slide staining

technique.[3][4]

Semiautomated,

continuous-feed

staining.[5]

Throughput

Varies with

analyzer; DxH

SMS II can

produce multiple

slides from a

single aspiration.

SP-50: Up to 75

slides/hour.

Up to 1,000

slides per day.

Up to 60 slides

per hour.

Capacity
Continuous

loading.

SP-50:

Continuous

loading.

Up to 30 slides

or coverslips per

run.

Continuous

loading.

Performance

Highlights

Produces blood

films comparable

to well-prepared

manual films;

good correlation

for normal and

abnormal cell

differentials.

High-quality

blood smears

regardless of

blood sample

consistency;

strong correlation

with manual

differential

counts for

neutrophils,

eosinophils, and

lymphocytes.

Fully

programmable to

replicate existing

staining

techniques,

ensuring

consistent

results.

Provides

consistent,

quality staining

with user-defined

features and

precision

controls.

Key Features Hemasphere

technology for

consistent

smears;

customizable

Intelli-wedge

method adjusts

for hematocrit;

user-definable

settings for

9 user-defined

programs with up

to 29 steps each;

reduces stain

All-in-one stain

pack; precise

reagent delivery

pumps.
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smear length and

shape.

sample volume,

speed, and

angle.

consumption by

up to 50%.

Stain

Compatibility

Wright, Wright-

Giemsa.

May-Grünwald-

Giemsa, Wright,

Wright-Giemsa.

Wright, Giemsa,

Wright-Giemsa,

Pappenheim,

Leishman.

Modified

Wright's,

Modified Wright-

Giemsa.

Experimental Workflow and Methodologies
The general workflow for automated Giemsa staining is a multi-step process that includes

fixation, staining, buffering, rinsing, and drying. While the core principles are conserved across

different platforms, the specific protocols and user-configurable settings may vary.

Sample Aspiration Automated Smear Preparation Fixation
(e.g., Methanol) Giemsa Staining Buffering

(e.g., Phosphate Buffer)
Rinsing

(e.g., Deionized Water)
Drying

(e.g., Forced Air) Stained Slide Ready for Analysis

Click to download full resolution via product page

Caption: Generalized workflow of an automated Giemsa staining system.

Detailed Experimental Protocols
Below are the generalized protocols for Giemsa staining on the discussed automated

systems. Users should always refer to the manufacturer's specific instructions for use for

detailed guidance.

1. Beckman Coulter LH755 / DxH SMS II

This system integrates slide making and staining. The user can define the staining protocol. A

typical Wright-Giemsa protocol involves the following user-defined baths:

Bath 1 (Fixation): Methanol-stain mixture. The slide is immersed for a defined period (e.g., 20

seconds).
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Bath 2 (Staining): Wright-Giemsa stain solution. The slide is immersed for a set duration

(e.g., 2 minutes).

Bath 3 (Buffering/Staining): Buffered-Giemsa solution. The slide is immersed for a defined

time (e.g., 3 minutes).

Bath 4 (Rinsing): Quick rinse solution (Methanol/deionized water mixture).

Drying: The slide is then dried using forced air.

2. Sysmex SP-1000i / SP-50

The Sysmex systems are known for their high-quality smear preparation. A common protocol is

the May-Grünwald-Giemsa stain. The system automates the following steps:

Smear Preparation: The "intelli-wedge" method uses the sample's hematocrit to adjust the

spreader angle and speed to create an optimal smear.

Fixation: The slide is fixed, typically with methanol.

Staining: The system uses a bath-based method. For a May-Grünwald-Giemsa stain, the

slide is first immersed in May-Grünwald solution, followed by a diluted Giemsa solution.

Rinsing and Drying: The slide is rinsed with a buffer solution and then dried. The user can

often customize the timing for each step.

3. Midas® III-Plus

This versatile stainer is fully programmable, allowing for a wide range of staining protocols. A

typical Wright-Giemsa protocol would be programmed as a series of steps:

Step 1 (Fixation): The slide carrier dips the slides into a methanol bath for a user-defined

time.

Step 2 (Staining): The carrier moves to a Wright-Giemsa stain bath for a programmed

duration.

Step 3 (Buffering): The slides are then moved to a phosphate buffer bath.
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Step 4 (Rinsing): The carrier moves to a rinse station, which can be a running water bath.

Step 5 (Drying): The slides are moved to a drying station, which uses warm forced air. The

duration and agitation at each step can be programmed by the user.

4. HemaTek® 3000 System

This system uses a continuous platen-based method and all-in-one "Stain Paks". The process

is as follows:

Slide Loading: Slides are loaded onto a conveyor.

Reagent Application: As the slide moves across the platen, it is flooded with a precise

volume of reagents pumped from the Stain Pak in a specific sequence: a fixative, the Wright-

Giemsa stain, a buffer, and finally a rinse solution.

Staining and Rinsing: The reagents flow over the slide for a fixed time, ensuring consistent

staining.

Drying: After rinsing, the slide moves to a drying area before being deposited in a collection

drawer. The user can adjust the pump settings to control the volume of each reagent.

Conclusion
The choice of an automated Giemsa staining system is a critical decision for any laboratory,

impacting workflow efficiency, staining quality, and diagnostic accuracy. The Beckman Coulter

and Sysmex systems offer integrated solutions that are ideal for high-throughput hematology

laboratories. The Midas® III-Plus provides exceptional flexibility for research and clinical labs

with diverse staining needs. The HemaTek® 3000 system is a robust option for labs seeking a

reliable, continuous-feed stainer. By carefully considering the comparative data and protocol

capabilities presented in this guide, laboratories can make an informed decision to select the

automated staining system that best aligns with their specific requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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